Cas no 449813-24-5 (2-{(2-fluorophenyl)methylsulfanyl}-5-methyl-1H-1,3-benzodiazole)

• Product Name: 2-{(2-fluorophenyl)methylsulfanyl}-5-methyl-1H-1,3-benzodiazole
• CAS No: 449813-24-5
• MF: C₁₅H₁₃FN₂S
• MW: 272.340525388718
• CID: 6589502
• PubChem ID: 493258
• Update Time: 2025-07-22

2-{(2-fluorophenyl)methylsulfanyl}-5-methyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-{(2-fluorophenyl)methylsulfanyl}-5-methyl-1H-1,3-benzodiazole
• 2-[(2-fluorophenyl)methylsulfanyl]-6-methyl-1H-benzimidazole
• 449813-24-5
• AKOS001174786
• 2-((2-fluorobenzyl)thio)-5-methyl-1H-benzo[d]imidazole
• 2-{[(2-fluorophenyl)methyl]sulfanyl}-5-methyl-1H-1,3-benzodiazole
• SCHEMBL15693607
• 2-[(2-Fluorophenyl)methylthio]-6-methylbenzimidazole
• Z18443710
• F1501-0065
• UPCMLD0ENAT5477213:001

• Inchi： 1S/C15H13FN2S/c1-10-6-7-13-14(8-10)18-15(17-13)19-9-11-4-2-3-5-12(11)16/h2-8H,9H2,1H3,(H,17,18)
• InChI Key： OQFYSWXAAZSBOU-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=CC=C2F)NC2=CC(C)=CC=C2N=1

Computed Properties

• Exact Mass: 272.07834776g/mol
• Monoisotopic Mass: 272.07834776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 54Ų

Additional information on 2-{(2-fluorophenyl)methylsulfanyl}-5-methyl-1H-1,3-benzodiazole

Introduction to 2-{(2-fluorophenyl)methylsulfanyl}-5-methyl-1H-1,3-benzodiazole (CAS No. 449813-24-5)

2-{(2-fluorophenyl)methylsulfanyl}-5-methyl-1H-1,3-benzodiazole, identified by its CAS number 449813-24-5, is a compound of significant interest in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the benzodiazepine class, which is well-known for its wide-ranging applications in medicinal chemistry and drug development. The structural features of this molecule, particularly the presence of a 2-fluorophenyl moiety and a methylsulfanyl group, contribute to its unique chemical properties and potential biological activities.

The benzodiazepine core of 2-{(2-fluorophenyl)methylsulfanyl}-5-methyl-1H-1,3-benzodiazole provides a scaffold that is highly versatile for further functionalization. This class of compounds is renowned for its ability to interact with central nervous system receptors, making them valuable in the treatment of various neurological and psychiatric disorders. The introduction of fluorine atoms into aromatic rings is a common strategy in drug design due to the ability of fluorine to modulate metabolic stability and binding affinity. In this context, the 2-fluorophenyl substituent in 2-{(2-fluorophenyl)methylsulfanyl}-5-methyl-1H-1,3-benzodiazole may enhance its pharmacological profile by improving receptor binding and reducing susceptibility to degradation.

The methylsulfanyl group attached to the benzodiazepine ring adds another layer of complexity to the molecule's interactions. Sulfur-containing groups are known to participate in various biochemical processes and can influence the electronic properties of adjacent aromatic systems. This structural feature may contribute to the compound's ability to modulate neurotransmitter systems, which is crucial for its potential therapeutic applications. Additionally, the presence of a methyl group at the 5-position further fine-tunes the electronic environment of the benzodiazepine core, potentially affecting both its reactivity and biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the structure-activity relationships (SAR) of benzodiazepine derivatives. These studies have highlighted the importance of substituents such as 2-fluorophenyl and methylsulfanyl in optimizing pharmacological properties. For instance, computational studies have shown that the fluorine atom can enhance binding affinity by increasing hydrophobic interactions with target receptors. Similarly, the methylsulfanyl group may contribute to improved metabolic stability by influencing electron distribution within the molecule.

In vitro studies have begun to explore the potential applications of 2-{(2-fluorophenyl)methylsulfanyl}-5-methyl-1H-1,3-benzodiazole in various therapeutic areas. Initial research suggests that this compound may exhibit anxiolytic, sedative, and anticonvulsant properties, similar to other benzodiazepines. However, its unique structural features may also endow it with additional benefits, such as reduced side effects or enhanced efficacy. The fluorine atom, for example, has been shown to improve blood-brain barrier penetration in some cases, which could be advantageous for central nervous system drugs.

The synthesis of 2-{(2-fluorophenyl)methylsulfanyl}-5-methyl-1H-1,3-benzodiazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include condensation reactions to form the benzodiazepine core, followed by functionalization with the 2-fluorophenyl and methylsulfanyl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce these substituents efficiently. The use of high-performance analytical methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) is essential for confirming the structural integrity of the final product.

The pharmacokinetic properties of 2-{(2-fluorophenyl)methylsulfanyl}-5-methyl-1H-1,3-benzodiazole are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is critical for determining its clinical potential. Preliminary studies suggest that this compound may exhibit favorable pharmacokinetic profiles due to its structural features. The presence of fluorine atoms can often enhance metabolic stability while maintaining good bioavailability. Additionally, the sulfur-containing group may influence excretion pathways, which could be beneficial for reducing accumulation and minimizing long-term side effects.

The future development of 2-{(2-fluorophenyl)methylsulfanyl}-5-methyl-1H-1,3-benzodiazole will likely involve both preclinical and clinical research efforts. Preclinical studies will focus on refining its pharmacological profile through structure-based drug design principles. By leveraging computational tools and experimental data, researchers can identify optimal analogs with improved efficacy and safety profiles. Once promising candidates are identified, they will proceed to clinical trials where their therapeutic potential will be evaluated in human subjects.

In conclusion, 2-{(2-fluorophenyl)methylsulfanyl}-5-methyl-1H-1,3-benzodiazole (CAS No. 449813-24-5) represents a promising candidate for further development in pharmaceutical chemistry. Its unique structural features, including the 2-fluorophenyl and methylsulfanyl groups, offer potential advantages in terms of biological activity and pharmacokinetic properties. As research continues to uncover new insights into benzodiazepine derivatives, compounds like this one may play a significant role in addressing unmet medical needs across various therapeutic areas.